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Compound of Interest

Compound Name: Isoelemicin

Cat. No.: B132633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isoelemicin, a naturally occurring
phenylpropanoid. The document details its chemical structure, physicochemical properties, and
known biological activities, presenting data in a structured format for ease of reference and
comparison.

Chemical Identity and Structure

Isoelemicin, systematically named 1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene, is an organic
compound classified as a phenylpropanoid.[1][2] Its structure is characterized by a benzene
ring substituted with three methoxy groups and a propenyl group.[1] The "(E)" designation
indicates a trans configuration of the double bond in the propenyl side chain.[3] Isoelemicin is
an isomer of elemicin, differing in the position of the double bond in the side chain.[1]

The definitive chemical structure and key identifiers of isoelemicin are provided below:

IUPAC Name: 1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene[1][3]

Molecular Formula: C12H1603[3][4][5]

Molecular Weight: 208.25 g/mol [3][5]

CAS Number: 5273-85-8[1][3]
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« Canonical SMILES: CC=CC1=CC(=C(C(=C1)OC)OC)OC[1]

« InChl Key: RRXOQHQFJOQLQR-AATRIKPKSA-N[1]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of isoelemicin is

presented in the table below. This data is crucial for its detection, characterization, and

application in experimental settings.

Property Value Reference(s)
Molecular Formula C12H1603 [31[4][5]
Molecular Weight 208.25 g/mol [31[5]
Appearance oll [1]
N , 306.00 to 307.00 °C at 760.00
Boiling Point ) [4]
mm Hg (estimated)
. 215.00 °F (102.20 °C)
Flash Point [4]

(estimated)

Vapor Pressure

0.001400 mmHg at 25.00 °C

(estimated)

[4]

Water Solubility

155.4 mg/L at 25 °C

(estimated)

[4]

logP (o/w)

2.810 (estimated)

[4]

13C NMR Spectroscopy

Data available

[3]

Mass Spectrometry

GC-MS data available

[3]

Biological Activities and Potential Applications

Isoelemicin has been identified in various plant species, including Perilla frutescens and

Mitrephora maingayi.[1][3] It has demonstrated a range of biological activities that are of

interest to researchers in drug discovery and development.
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» Antimicrobial Properties: Studies have indicated that isoelemicin possesses antibacterial
and antifungal properties.[1] It has shown activity against various bacterial strains, including
Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Candida
albicans and Aspergillus niger.[1]

o Antioxidant Activity: The compound has been investigated for its capacity to scavenge free
radicals, suggesting potential as an antioxidant agent.[1]

» Psychoactive Effects: Due to its structural similarity to other phenylpropanoids like myristicin,
there is ongoing research into the potential psychoactive properties of isoelemicin, which
may involve interactions with serotonin receptors.[1]

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific
findings. Below is a representative methodology for the evaluation of the antimicrobial activity
of isoelemicin.

Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

o Preparation of Isoelemicin Stock Solution: Prepare a stock solution of isoelemicin in a
suitable solvent, such as dimethyl sulfoxide (DMSO), at a concentration of 10 mg/mL.

o Preparation of Bacterial/Fungal Inoculum: Culture the desired microbial strain (e.g., E. coli,
S. aureus, C. albicans) in an appropriate broth medium until it reaches the mid-logarithmic
phase of growth. Adjust the culture to a concentration of approximately 1.5 x 108 colony-
forming units (CFU)/mL.[6]

 Serial Dilution: In a 96-well microtiter plate, perform a serial two-fold dilution of the
isoelemicin stock solution with the appropriate broth medium to achieve a range of
concentrations.[6]

 Inoculation: Add the prepared microbial inoculum to each well of the microtiter plate.[6]
Include positive controls (broth with inoculum, no isoelemicin) and negative controls (broth

only).

 Incubation: Incubate the plate at 37°C for 24 hours.[6]
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o Determination of MIC: The MIC is determined as the lowest concentration of isoelemicin at
which no visible growth (turbidity) of the microorganism is observed.[6]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the isolation and biological
evaluation of a natural product like isoelemicin.
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Workflow for Natural Product Bioactivity Screening
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Caption: A generalized workflow for the isolation, identification, and biological screening of

isoelemicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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